Cas no 89239-43-0 (7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl-)

• Product Name: 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl-
• CAS No: 89239-43-0
• MF: C₉H₁₂N₄O
• MW: 192.217781066895
• CID: 607328
• PubChem ID: 136065111
• Update Time: 2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-ethyl-1,4-dihydro-1,3-dimethyl-
• 5-ethyl-1,3-dimethyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• 89239-43-0
• 5-ethyl-1,3-dimethyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-Ethyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-7(4H)-one
• SCHEMBL10918326
• NBBPVYPHTGPTAA-UHFFFAOYSA-N
• DTXSID00537366
• 5-ethyl-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol
• 5-Ethyl-1,3-dimethyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one

• Inchi： 1S/C9H12N4O/c1-4-6-10-7-5(2)12-13(3)8(7)9(14)11-6/h4H2,1-3H3,(H,10,11,14)
• InChI Key： NBBPVYPHTGPTAA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C)=NN2C)N=C(CC)N1

Computed Properties

• Exact Mass: 192.10111102g/mol
• Monoisotopic Mass: 192.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines